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Compound of Interest

Compound Name: Dehydro Nifedipine-13C,d3

Cat. No.: B15622579

Get Quote

For researchers, scientists, and drug development professionals, the Certificate of Analysis

(CoA) is a critical document that guarantees the identity, purity, and quality of a research

compound. This guide provides an in-depth explanation of a typical CoA for Dehydro
Nifedipine-13C,d3, a stable isotope-labeled internal standard essential for pharmacokinetic

and metabolic studies of Nifedipine. Understanding the data and methodologies presented in

the CoA is paramount for ensuring the accuracy and reliability of experimental results.

Understanding the Certificate of Analysis
A Certificate of Analysis is a formal document issued by the manufacturer that confirms a

product meets its predetermined specifications. For a stable isotope-labeled compound like

Dehydro Nifedipine-13C,d3, the CoA provides crucial data on its chemical identity, purity (both

chemical and isotopic), and the analytical methods used for its characterization.

Key Sections of a Typical CoA:

Product Information: Includes the product name, catalog number, batch/lot number, and CAS

number.

Physical Properties: Details appearance, molecular formula, and molecular weight.
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Analytical Data: Presents the results of various analytical tests, including purity, isotopic

enrichment, and identity confirmation.

Storage and Handling: Provides recommendations for long-term storage to maintain product

integrity.

Quantitative Data Summary
The following tables summarize the typical quantitative data you would find on a CoA for

Dehydro Nifedipine-13C,d3.

Table 1: Product Identification and Physical Properties

Parameter Specification

Product Name Dehydro Nifedipine-13C,d3

CAS Number 325484-33-1[1]

Molecular Formula C₁₆¹³CH₁₃D₃N₂O₆

Molecular Weight 348.34 g/mol

Appearance A crystalline solid

Solubility Soluble in DMF and DMSO

Table 2: Analytical Specifications
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Test Method Specification Typical Result

Chemical Purity HPLC ≥98%[2] 99.5%

Isotopic Enrichment

(¹³C)
MS ≥99 atom % ¹³C 99.2 atom %

Isotopic Enrichment

(D)
MS ≥98 atom % D 98.5 atom %

Identity Confirmation ¹H NMR Conforms to structure Conforms

Mass Spectrum ESI-MS Conforms to structure Conforms

Residual Solvents GC-MS As per USP <467> Complies

Experimental Protocols
The analytical methods cited in the CoA are fundamental to verifying the quality of Dehydro
Nifedipine-13C,d3. Below are detailed methodologies for the key experiments.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
HPLC is a cornerstone technique for assessing the chemical purity of pharmaceutical

compounds by separating components in a mixture.[3]

Principle: The sample is dissolved in a mobile phase and injected into a column packed with

a stationary phase. Different components of the sample interact differently with the stationary

phase, causing them to elute at different times (retention times). A detector measures the

amount of each component as it elutes.

Instrumentation: A standard HPLC system consists of a solvent delivery system (pump), an

injector, a column (e.g., C18 reverse-phase), a detector (e.g., UV-Vis), and a data acquisition

system.

Methodology:
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Sample Preparation: A known concentration of Dehydro Nifedipine-13C,d3 is accurately

weighed and dissolved in a suitable solvent (e.g., acetonitrile or methanol).

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient or isocratic mixture of organic solvent (e.g., acetonitrile) and

an aqueous buffer (e.g., ammonium formate).

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 25 °C).

Detection: UV detection at a specific wavelength (e.g., 235 nm).

Data Analysis: The area of the main peak corresponding to Dehydro Nifedipine-13C,d3 is

compared to the total area of all peaks in the chromatogram to calculate the chemical

purity as a percentage.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions, providing information about the molecular weight and isotopic composition of a

compound.

Principle: The sample is ionized, and the resulting ions are separated based on their mass-

to-charge ratio by an analyzer. A detector then measures the abundance of each ion. For

stable isotope-labeled compounds, MS can distinguish between the labeled and unlabeled

forms.

Instrumentation: An MS system includes an ion source (e.g., Electrospray Ionization - ESI), a

mass analyzer (e.g., Quadrupole or Time-of-Flight), and a detector.

Methodology:
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Sample Introduction: The sample is typically introduced via direct infusion or coupled with

a chromatographic system like HPLC (LC-MS).

Ionization: ESI is a soft ionization technique that is well-suited for polar molecules like

Dehydro Nifedipine-13C,d3, minimizing fragmentation.

Mass Analysis: The mass analyzer separates the ions. The instrument is calibrated to

accurately measure the masses.

Data Analysis:

Identity Confirmation: The observed molecular ion peak ([M+H]⁺) is compared to the

calculated theoretical mass of Dehydro Nifedipine-13C,d3.

Isotopic Enrichment: The relative intensities of the mass peaks corresponding to the

labeled compound and any residual unlabeled compound are used to calculate the

isotopic purity and enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H NMR spectroscopy provides detailed information about the structure of a molecule by

observing the magnetic properties of hydrogen nuclei.

Principle: When placed in a strong magnetic field, atomic nuclei with a non-zero spin (like ¹H)

absorb and re-emit electromagnetic radiation at a specific frequency. This frequency is

influenced by the local chemical environment of the nucleus, allowing for the determination

of the molecular structure.

Instrumentation: An NMR spectrometer consists of a powerful superconducting magnet, a

probe for sample insertion, a radiofrequency transmitter and receiver, and a computer for

data processing.

Methodology:

Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃) to avoid interference from solvent protons.
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Data Acquisition: The sample is placed in the magnet, and a series of radiofrequency

pulses are applied. The resulting signal (Free Induction Decay - FID) is recorded.

Data Processing: The FID is converted into a spectrum using a Fourier transform.

Spectral Analysis: The chemical shifts, integration (peak areas), and coupling patterns of

the peaks in the ¹H NMR spectrum are analyzed to confirm that the structure is consistent

with that of Dehydro Nifedipine. The absence of signals corresponding to the deuterated

positions further confirms the labeling.

Visualizing the Workflow and Chemical Structures
Diagrams can provide a clear and concise overview of complex processes and structures. The

following diagrams are rendered using the DOT language.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Dehydro Nifedipine

Dehydro Nifedipine-13C,d3

Comparison of Dehydro Nifedipine and its isotopically labeled form.
The red dots indicate the positions of the 13C and Deuterium (d3) labels.

Click to download full resolution via product page

Caption: Chemical structures of Dehydro Nifedipine and its labeled variant.

By thoroughly understanding the components of a Certificate of Analysis and the analytical

techniques used to generate the data, researchers can confidently use Dehydro Nifedipine-
13C,d3 as an internal standard, leading to more robust and reliable results in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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